Cas no 7779-66-0 (2-Furanbutanoic acid, 3-methylbutyl ester)

• Product Name: 2-Furanbutanoic acid, 3-methylbutyl ester
• CAS No: 7779-66-0
• MF: C₁₃H₂₀O₃
• MW: 224.296104431152
• CID: 983817
• Update Time: 2026-04-29

2-Furanbutanoic acid, 3-methylbutyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Furanbutanoic acid, 3-methylbutyl ester
• 3-methylbutyl 4-(furan-2-yl)butanoate
• 3-Methylbutyl 2-furanbutanoate
• 3-Methylbutyl 2-furanbutyrate
• 3-Methylbutyl 2-furylbutyrate
• FEMA No. 2070
• Isoamyl 2-furanbutyrate
• Isopentyl 2-furanbutyrate

Computed Properties

• Exact Mass: 224.14100
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2

Experimental Properties

• PSA: 39.44000
• LogP: 3.19160
• FEMA: 2070 | ISOAMYL 4(2-FURAN)BUTYRATE